5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate

5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate is a chemical compound characterized by its unique structure, which includes a pyrrolidine ring, a carbamate functional group, and a 3-fluorophenyl substituent. Its molecular formula is C$_{11}$H$_{11}$FN$_{2}$O$_{3}$, with a molecular weight of approximately 238.215 g/mol. The compound is notable for its potential applications in medicinal chemistry and other scientific fields due to its structural features that allow for diverse interactions with biological targets .

The chemical behavior of 5-oxopyrrolidin-3-yl (3-fluorophenyl)carbamate can be explored through various reactions:

• Hydrolysis: The carbamate moiety can undergo hydrolysis in the presence of water, leading to the formation of the corresponding amine and carbonic acid derivatives.
• Substitution Reactions: The fluorine atom on the phenyl ring may participate in nucleophilic substitution reactions, allowing for the introduction of other substituents.
• Oxidation and Reduction: The compound may also be subjected to oxidation or reduction reactions, potentially altering its functional groups and biological activity .

Research indicates that 5-oxopyrrolidin-3-yl (3-fluorophenyl)carbamate exhibits significant biological activity, particularly in the realm of medicinal chemistry. Compounds containing a pyrrolidine scaffold are known for their diverse pharmacological properties, including:

• Antidepressant Effects: Similar compounds have shown promise as modulators of neurotransmitter systems.
• Anticancer Activity: Studies suggest potential efficacy against various cancer cell lines.
• Enzyme Inhibition: The compound may act as an inhibitor for specific enzymes involved in metabolic pathways .

The synthesis of 5-oxopyrrolidin-3-yl (3-fluorophenyl)carbamate typically involves several key steps:

• Formation of Isocyanate: The corresponding isocyanate is synthesized from the fluorinated phenol.
• Reaction with Pyrrolidine: This isocyanate is then reacted with 5-oxopyrrolidine under controlled conditions, often utilizing solvents like dichloromethane or tetrahydrofuran at room temperature to facilitate the reaction.
• Purification: The resultant product is purified using techniques such as recrystallization or column chromatography to achieve the desired purity levels .

5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate has several notable applications:

• Medicinal Chemistry: It serves as a building block for synthesizing pharmaceutical agents with therapeutic potential.
• Biochemical Research: The compound can be used in enzyme assays to explore inhibition mechanisms and other biochemical interactions.
• Material Science: Its unique properties may be harnessed in developing new materials, including polymers and coatings.

Interaction studies involving 5-oxopyrrolidin-3-yl (3-fluorophenyl)carbamate focus on its binding affinity to various biological targets. These studies are crucial for understanding how the compound interacts with enzymes and receptors, influencing its pharmacological effects. Preliminary data suggest that it may effectively inhibit certain proteases, which are critical in various cellular processes .

Several compounds share structural similarities with 5-oxopyrrolidin-3-yl (3-fluorophenyl)carbamate, which allows for comparison regarding their biological activities and synthetic approaches:

Uniqueness

5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate stands out due to its specific fluorine substitution on the phenyl ring, which can significantly influence its electronic properties and biological interactions compared to similar compounds. This unique feature may enhance its potency as an enzyme inhibitor or modulator of neurotransmitter systems, making it a valuable candidate for further research in drug development .

Multi-Step Organic Synthesis Strategies

The synthesis of 5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate requires sophisticated multi-step approaches that integrate pyrrolidinone formation, carbamate bond construction, and fluoroaryl incorporation [1] [2]. Contemporary synthetic methodologies emphasize the development of efficient routes that minimize synthetic steps while maximizing overall yield and selectivity [3].

Nucleophilic Ring-Opening Reactions of Pyrrolidinone Precursors

Nucleophilic ring-opening reactions of pyrrolidinone precursors represent a fundamental approach in constructing the oxopyrrolidinyl framework required for the target compound [4]. These reactions typically involve the selective opening of donor-acceptor cyclopropanes or related strained ring systems to generate functionalized pyrrolidinone intermediates [4]. The chemoselectivity of three-membered ring opening reactions has been extensively studied, with nucleophilic attack patterns depending on the substitution pattern and electronic nature of the cyclopropane [4].

Research has demonstrated that pyrrolidinone derivatives can be efficiently synthesized through ring-opening cascades involving N-nucleophiles [4]. The reaction mechanism typically proceeds through nucleophilic attack on the carbon center, followed by ring expansion and cyclization to afford the desired pyrrolidinone core [4]. Control experiments and mechanistic studies have revealed that the regioselectivity of these transformations can be tuned through careful selection of reaction conditions and substrate design [4].

Table 1: Nucleophilic Ring-Opening Reaction Conditions

The strategic implementation of these ring-opening reactions enables the construction of complex pyrrolidinone architectures with defined stereochemistry and substitution patterns [5] [3]. Recent advances have focused on developing stereoselective variants that can control the absolute configuration of newly formed stereocenters during the ring-opening process [5].

Carbamate Bond Formation via Phosgene Alternatives

The formation of carbamate bonds represents a critical synthetic challenge due to the traditional reliance on highly toxic phosgene-based reagents [6] [7]. Modern synthetic approaches have developed numerous environmentally benign alternatives that avoid the use of phosgene while maintaining high efficiency and selectivity [6] [8] [7].

Diphenyl carbonate has emerged as one of the most promising phosgene alternatives for carbamate synthesis [8] [7] [9]. This reagent offers significantly reduced toxicity compared to phosgene and can be produced through environmentally friendly processes using ethylene oxide, carbon dioxide, methanol, and phenol as starting materials [8]. The use of diphenyl carbonate in carbamate formation typically requires activation by organocatalysts such as bicyclic guanidines or other basic systems [9].

Table 2: Phosgene Alternative Reagents for Carbamate Formation

Dimethyl carbonate represents another significant advance in phosgene-free carbamate synthesis [7] [10]. Research has demonstrated that primary aliphatic amines react with dimethyl carbonate under supercritical carbon dioxide conditions to yield methyl carbamates with good selectivity [10]. The pressure of carbon dioxide significantly influences both reaction conversion and selectivity, with optimal conditions typically occurring at moderate pressures around 40 bar [10].

Carbonyldiimidazole has been established as an effective reagent for the synthesis of N-alkyl-O-alkyl carbamates [12]. The three-step method involves initial reaction of alcohols with carbonyldiimidazole to form carbamoyl-imidazoles, followed by conversion to reactive imidazolium salts, and final reaction with amines to afford carbamates in high yields [12].

Fluorophenyl Group Introduction Through Cross-Coupling Reactions

The incorporation of fluorophenyl groups into organic molecules requires specialized cross-coupling methodologies that can efficiently form carbon-carbon or carbon-nitrogen bonds with fluorinated aromatic systems [13] [14] [15]. Palladium-catalyzed cross-coupling reactions, particularly Suzuki-Miyaura coupling, represent the most widely employed approach for fluoroaryl incorporation [13] [15].

Suzuki-Miyaura cross-coupling reactions utilizing fluoroaryl boronic acids or esters have been extensively optimized for the synthesis of fluorinated biaryl compounds [13] [15]. These reactions typically employ palladium catalysts in combination with phosphine ligands and basic reaction conditions [15]. The choice of base, ligand, and reaction temperature significantly influences the efficiency and selectivity of the coupling process [13].

Table 3: Fluorophenyl Cross-Coupling Reaction Conditions

Copper-catalyzed oxidative cross-coupling represents an alternative approach for fluoroaryl incorporation [14]. This methodology offers advantages in terms of catalyst cost and functional group tolerance, particularly for electron-deficient polyfluorophenyl systems [14]. The reaction conditions typically involve copper catalysts, oxidants, and terminal alkynes or other coupling partners [14].

Sonogashira cross-coupling reactions have been adapted for the synthesis of fluoroalkenes and fluoroenynes through the use of multihalogenated fluorovinyl ethers [16]. These reactions exploit the unique reactivity of bromine atoms in multihalogenated systems to afford fluorinated products in moderate to high yields [16].

Catalytic Systems for Stereoselective Synthesis

The development of catalytic systems for stereoselective pyrrolidinone synthesis has become a major focus in contemporary organic chemistry [17] [18] [19]. These methodologies aim to control the absolute and relative stereochemistry of newly formed stereocenters during the synthetic process [18] [20].

Enantioselective nickel-catalyzed intramolecular reductive cyclization of N-alkynones represents a powerful approach for constructing pyrrolidine derivatives with chiral tertiary alcohols [21]. The use of P-chiral bisphosphorus ligands such as DI-BIDIME enables high enantioselectivities with turnover numbers reaching 1000 [21]. The reaction proceeds under mild conditions using triethylsilane as the reducing reagent [21].

Table 4: Stereoselective Catalytic Systems for Pyrrolidinone Synthesis

Biocatalytic approaches using engineered cytochrome P450 enzymes have emerged as promising alternatives for stereoselective pyrrolidine synthesis [23]. Directed evolution of cytochrome P411 variants has yielded enzymes capable of catalyzing intramolecular C(sp³)-H amination reactions to construct chiral pyrrolidines with excellent enantioselectivity [23]. The P411-PYS-5149 variant demonstrates particularly high activity and selectivity for pyrrolidine formation from organic azide substrates [23].

Asymmetric organocatalysis using proline-derived catalysts has been extensively developed for pyrrolidine synthesis [20] [24]. These catalysts typically function through covalent binding of substrates and coordination of reaction partners through hydrogen bonding interactions [20]. Recent advances have focused on developing new pyrrolidine-based organocatalysts with bulky substituents that enhance stereoselectivity [24].

Green Chemistry Approaches in Large-Scale Production

The implementation of green chemistry principles in pyrrolidinone synthesis has become increasingly important for large-scale production applications [25] [26] [27]. These approaches focus on minimizing environmental impact while maintaining synthetic efficiency and product quality [25] [28].

Solvent-free synthesis methodologies represent a significant advancement in green pyrrolidinone production [27] [29] [30]. Mechanochemical approaches using ball-milling techniques enable the synthesis of pyrrolidinone derivatives without the use of organic solvents [29] [31]. These methods typically provide high yields and eliminate the need for extensive purification procedures [27] [30].

Table 5: Green Chemistry Approaches for Pyrrolidinone Synthesis

Microwave-assisted synthesis has been developed as an energy-efficient approach for pyrrolidinone construction [28]. This methodology offers significant advantages including reduced reaction times, improved yields, and decreased by-product formation [28]. Solvent-free protocols work particularly well under microwave irradiation conditions [28].

Aqueous-based synthesis protocols have been developed that utilize water or water-ethanol mixtures as the primary reaction medium [25] [26]. These methods typically proceed under catalyst-free conditions at room temperature, offering excellent atom economy and minimal waste generation [26]. The reaction demonstrates high atom economy values up to 94.30% and low E-factor values as low as 0.23 g/g [26].

Ionic liquid-mediated synthesis represents another promising green approach for pyrrolidinone production [32]. These systems utilize ionic liquids as both solvents and catalysts, enabling reaction recycling and reducing waste generation [32]. Room temperature ionic liquids have been particularly effective for sustainable pyrrolidinone synthesis with high yields and minimal environmental impact [32].

Multidimensional Nuclear Magnetic Resonance Analysis of Tautomeric Forms

Multidimensional nuclear magnetic resonance spectroscopy represents the cornerstone technique for elucidating the structural complexities and tautomeric equilibria of 5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate. The compound exhibits potential tautomeric forms involving the pyrrolidine nitrogen and carbamate functionality, which can be comprehensively analyzed through advanced nuclear magnetic resonance methodologies [1] [2].

The application of two-dimensional nuclear magnetic resonance experiments provides extraordinary resolution for monitoring dynamically changing molecular systems [3]. Heteronuclear Single Quantum Coherence spectroscopy enables the direct correlation of proton and carbon-13 chemical shifts, facilitating the unambiguous assignment of signals associated with different tautomeric forms [4]. The characteristic chemical shift patterns for oxopyrrolidin-3-yl systems typically show proton nuclear magnetic resonance signals at 6.8-7.6 parts per million for aromatic protons, 4.5-5.1 parts per million for the substituted carbon-hydrogen bond at the 3-position, and 2.5-3.5 parts per million for the methylene protons of the pyrrolidine ring [5] .

Carbon-13 nuclear magnetic resonance spectroscopy reveals distinctive signals for the carbonyl carbons, with the oxopyrrolidine carbonyl appearing at 170-180 parts per million and the carbamate carbonyl at 155-165 parts per million [5]. The presence of the 3-fluorophenyl substituent introduces characteristic coupling patterns, with carbon-fluorine coupling constants typically ranging from 17-22 hertz for aromatic carbons [7]. The tautomeric equilibrium can be monitored through variable-temperature nuclear magnetic resonance experiments, as different tautomeric forms may exhibit temperature-dependent population distributions [2].

The analysis of tautomeric forms is particularly relevant for carbamate systems, where the delocalization of nitrogen lone pair electrons into the carbonyl π-system can stabilize specific conformational arrangements [8]. Nuclear magnetic resonance studies of related pyrrolidine-carbamate systems have demonstrated that the syn/anti rotamer equilibrium around the carbamate bond can be perturbed by external hydrogen-bonding interactions, providing insights into the preferred molecular conformations [8].

Advanced nuclear magnetic resonance techniques such as Nuclear Overhauser Effect Spectroscopy and Rotating frame Overhauser Effect Spectroscopy provide crucial through-space correlations that help establish the three-dimensional arrangement of atoms in different tautomeric forms [9]. These experiments are particularly valuable for determining the spatial relationships between the fluorophenyl substituent and the pyrrolidine ring system.

High-Resolution Mass Spectrometric Fragmentation Patterns

High-resolution mass spectrometry provides detailed insights into the fragmentation behavior and structural characteristics of 5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate. The technique enables accurate molecular weight determination and elucidation of characteristic fragmentation pathways that are diagnostic for the compound's structural features [10] [11] [12].

The molecular ion of 5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate typically exhibits a stable [M+H]⁺ peak in positive ion electrospray ionization mode, consistent with the molecular formula C₁₂H₁₁FN₂O₃ and a theoretical molecular weight of 250.22 grams per mole . The presence of fluorine in the molecular structure introduces characteristic isotope patterns that can be used for structural confirmation, as fluorine-19 is monoisotopic and does not contribute to isotope peak splitting [11].

The fragmentation pattern of pyrrolidine-carbamate derivatives follows predictable pathways involving the loss of characteristic functional groups [11] [14]. Primary fragmentation typically involves the loss of carbon dioxide (44 daltons) from the carbamate functionality, resulting in a prominent fragment corresponding to the loss of the carbonate moiety [10]. Secondary fragmentation may include the loss of isocyanate (42 daltons) or carbon monoxide (28 daltons) from the oxopyrrolidine ring system [15].

The 3-fluorophenyl substituent contributes to unique fragmentation characteristics, including the potential loss of hydrogen fluoride (20 daltons) and the formation of fluorinated aromatic cation fragments [10] [16]. These fluorine-containing fragments often appear as base peaks or prominent signals in the mass spectrum, providing diagnostic information for structural identification [17].

Collision-induced dissociation experiments reveal detailed fragmentation mechanisms, with energy-resolved mass spectrometry enabling the determination of appearance energies for specific fragment ions [15]. The McLafferty rearrangement mechanism may contribute to the formation of characteristic fragments involving the transfer of gamma-hydrogen atoms and subsequent beta-cleavage reactions [15].

X-Ray Crystallographic Studies of Molecular Packing

X-ray crystallographic analysis provides definitive structural information about the solid-state arrangement of 5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate, revealing crucial details about molecular packing, intermolecular interactions, and conformational preferences in the crystalline state [18] [19] [20].

The crystallographic analysis of related carbamate systems demonstrates that these compounds typically crystallize in monoclinic or orthorhombic crystal systems, with space groups commonly including P2₁/n, P2₁, or Pnma [18] [19]. The molecular packing is predominantly governed by weak intermolecular hydrogen bonding interactions, particularly carbon-hydrogen···oxygen contacts that form extended supramolecular networks [18] [20].

The carbamate functionality plays a crucial role in determining the crystal packing arrangement, as the carbonyl oxygen atoms serve as hydrogen bond acceptors for neighboring molecules [19]. The dihedral angle between the carbamate plane and the fluorophenyl substituent typically ranges from 70-90 degrees, indicating a nearly perpendicular orientation that minimizes steric interactions while maximizing crystal packing efficiency [18] [19].

Intermolecular interactions in carbamate crystals are characterized by the formation of infinite supramolecular layers or helical arrangements, stabilized by multiple carbon-hydrogen···oxygen hydrogen bonds [18] [20]. The fluorine atom of the 3-fluorophenyl group may participate in halogen bonding interactions, contributing additional stabilization to the crystal structure [21] [17].

The pyrrolidine ring typically adopts an envelope conformation in the crystalline state, with puckering parameters consistent with standard geometric criteria for five-membered ring systems [22] [23]. The oxopyrrolidine moiety may exhibit conformational disorder in some crystal forms, with multiple conformers occupying the same crystallographic site with partial occupancies [24].

Hirshfeld surface analysis provides quantitative assessment of intermolecular contacts, revealing the relative contributions of different interaction types to the overall crystal packing [22] [24]. For related pyrrolidine-carbamate systems, the packing is typically dominated by hydrogen···hydrogen contacts (70-80%), oxygen···hydrogen interactions (15-20%), and other heteroatom contacts (5-10%) [22].

Computational Conformational Analysis

Density Functional Theory Optimization

Density Functional Theory optimization provides comprehensive insights into the energetically favored conformations and electronic properties of 5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate. The selection of appropriate density functional theory methods is crucial for obtaining accurate geometric and energetic predictions for this conformationally flexible molecular system [25] [26] [27].

The B3LYP functional with the 6-31G(d,p) basis set represents a standard computational approach for initial geometry optimization, providing reliable molecular geometries while maintaining computational efficiency [26] . However, for accurate energetic predictions and conformational analysis, higher-level methods such as B3LYP/6-311++G** or RI-MP2/def2-TZVP are often required to properly account for electron correlation and dispersion interactions [26].

The conformational landscape of 5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate involves multiple degrees of freedom, including rotation around the carbamate carbon-nitrogen bond, orientation of the fluorophenyl substituent, and puckering of the pyrrolidine ring [26] . Density functional theory calculations reveal that the energy barriers for rotation about the carbamate carbon-nitrogen bond typically range from 4-6 kilocalories per mole, consistent with the partial double-bond character resulting from nitrogen lone pair delocalization .

The inclusion of dispersion corrections (such as D3 correction) is essential for accurate modeling of the conformational preferences, particularly for systems involving aromatic-aromatic interactions or weak intermolecular forces [26]. The B3LYP-D3 method has been shown to provide superior results compared to standard B3LYP for conformational analysis of flexible organic molecules [26].

Double-hybrid density functional theory methods, such as B2PLYP/def2-TZVP, offer improved accuracy for energetic predictions by incorporating both density functional theory and second-order Møller-Plesset perturbation theory contributions [26] [27]. These methods are particularly valuable for determining relative energies of conformational isomers and tautomeric forms.

The optimization process typically identifies multiple stable conformers differing in energy by 0.2-3.0 kilocalories per mole, with the global minimum corresponding to the conformer that maximizes favorable intramolecular interactions while minimizing steric conflicts [26]. The fluorophenyl substituent orientation significantly influences the relative stability of different conformers, with gauche arrangements often preferred due to favorable electrostatic interactions [21].

Molecular Dynamics Simulations in Solvated Systems

Molecular dynamics simulations provide dynamic insights into the conformational behavior and solvation properties of 5-Oxopyrrolidin-3-yl (3-fluorophenyl)carbamate in realistic solution environments. These simulations complement static density functional theory calculations by revealing time-dependent conformational changes and solvent effects on molecular structure [25] [29] [30].

The selection of appropriate force fields is critical for accurate molecular dynamics simulations of carbamate-containing systems. The AMBER and CHARMM force fields have been extensively parameterized for organic molecules containing nitrogen heterocycles and carbonyl functionalities, providing reliable descriptions of bond lengths, angles, and torsional parameters [25]. Special attention must be paid to the parameterization of the carbamate moiety, as the partial double-bond character of the carbon-nitrogen bond requires careful consideration of the torsional potential energy surface [25].

Explicit solvent simulations using the TIP3P or TIP4P water models enable the investigation of hydration effects on conformational equilibria [25]. The polar carbamate functionality and the fluorinated aromatic ring exhibit distinct solvation patterns, with water molecules forming hydrogen bonds to the carbonyl oxygen atoms and interacting with the fluorine atom through dipole-dipole interactions [21].

The simulation protocol typically involves initial equilibration in the NPT ensemble at physiological temperature (298-310 Kelvin) and atmospheric pressure, followed by production runs of 100-500 nanoseconds duration to ensure adequate conformational sampling [25] [30]. Temperature replica exchange molecular dynamics can be employed to enhance conformational sampling and overcome energy barriers between different conformational states [30].

Analysis of molecular dynamics trajectories reveals the population distributions of different conformational states and their interconversion kinetics [29]. The fluorophenyl substituent typically exhibits rapid rotation around the carbon-carbon bond connecting it to the carbamate group, with correlation times on the order of picoseconds to nanoseconds [21]. In contrast, the carbamate carbon-nitrogen bond rotation occurs on longer timescales due to the higher energy barrier associated with disrupting the nitrogen lone pair delocalization [25].

Solvation free energy calculations using methods such as Free Energy Perturbation or Thermodynamic Integration provide quantitative estimates of the compound's aqueous solubility and partition coefficients [25] [27]. These properties are crucial for understanding the compound's pharmaceutical potential and bioavailability characteristics.